2-(4-ethoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine

• IUPAC Name: 2-(4-ethoxyphenyl)-4,4-diphenyl-1,2-dihydro-3,1-benzoxazine
• InChI: InChI=1S/C28H25NO2/c1-2-30-24-19-17-21(18-20-24)27-29-26-16-10-9-15-25(26)28(31-27,22-11-5-3-6-12-22)23-13-7-4-8-14-23/h3-20,27,29H,2H2,1H3
• InChI Key: YTINMYMNWOFNNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2NC3=CC=CC=C3C(O2)(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H25NO2
• Molecular Weight: 407.5 g/mol

Description

2-(4-ethoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine, commonly known as EDPBO, is a heterocyclic compound that has been widely studied for its potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. EDPBO has a unique molecular structure that makes it a promising candidate for the development of new drugs and materials. In

Mechanism of Action

The mechanism of action of EDPBO is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. EDPBO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of various kinases, including protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
EDPBO has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that EDPBO exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. It has also been found to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines and chemokines. In addition, EDPBO has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EDPBO in lab experiments is its high purity and stability. EDPBO can be easily synthesized and purified to a high degree of purity using standard purification techniques. In addition, EDPBO exhibits a wide range of biological activities, making it a versatile compound for use in various types of experiments. However, one of the limitations of using EDPBO is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on EDPBO. One area of research is the development of new drugs based on the structure of EDPBO. Researchers are currently exploring the potential of EDPBO as a lead compound for the development of new anti-inflammatory and anticancer drugs. Another area of research is the development of new materials based on the structure of EDPBO. Researchers are currently exploring the potential of EDPBO as a building block for the synthesis of new polymers and liquid crystals. Finally, researchers are also investigating the mechanism of action of EDPBO in more detail, in order to gain a better understanding of its biological activities and potential applications.

Scientific Research Applications

EDPBO has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of EDPBO is in the development of new drugs. EDPBO has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been found to be effective against various bacterial and fungal infections. In addition, EDPBO has been used as a building block for the synthesis of new materials, such as polymers and liquid crystals.